Cas no 1241681-51-5 ((3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine)

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine is a chiral amine derivative of dihydrobenzofuran, characterized by its stereospecific (R)-configuration at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules due to its rigid benzofuran scaffold and amine functionality. Its dimethyl substitution at the 5- and 7-positions enhances steric and electronic properties, making it useful for selective modifications. The (3R)-enantiomer is often preferred in asymmetric synthesis to achieve high enantiopurity in target compounds. Its stability and well-defined stereochemistry make it suitable for applications in medicinal chemistry and materials science.
(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine structure
1241681-51-5 structure
Product Name:(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine
CAS No:1241681-51-5
MF:C10H13NO
MW:163.216322660446
CID:4760867
Update Time:2026-02-26

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

    • (3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine
    • (R)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine
    • Inchi: 1S/C10H13NO/c1-6-3-7(2)10-8(4-6)9(11)5-12-10/h3-4,9H,5,11H2,1-2H3/t9-/m0/s1
    • InChI Key: VRWZZLORJKJBED-VIFPVBQESA-N
    • SMILES: O1C[C@@H](C2C=C(C)C=C(C)C1=2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine Pricemore >>

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